![molecular formula C15H19ClN2O3 B7572078 N-(3-chlorophenyl)-4-(1,3-dioxolan-2-yl)piperidine-1-carboxamide](/img/structure/B7572078.png)
N-(3-chlorophenyl)-4-(1,3-dioxolan-2-yl)piperidine-1-carboxamide
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Overview
Description
N-(3-chlorophenyl)-4-(1,3-dioxolan-2-yl)piperidine-1-carboxamide, also known as SDZ-220-581, is a chemical compound that has been studied for its potential use in the treatment of various diseases. This compound belongs to the class of piperidine carboxamides and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of N-(3-chlorophenyl)-4-(1,3-dioxolan-2-yl)piperidine-1-carboxamide involves its ability to inhibit acetylcholinesterase. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function. This compound has also been shown to have an affinity for dopamine receptors, which can potentially improve symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have an inhibitory effect on acetylcholinesterase, which can lead to an increase in acetylcholine levels in the brain. This increase in acetylcholine can improve cognitive function in patients with Alzheimer's disease. This compound has also been shown to have an affinity for dopamine receptors, which can potentially improve symptoms of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chlorophenyl)-4-(1,3-dioxolan-2-yl)piperidine-1-carboxamide is its ability to inhibit acetylcholinesterase, which can lead to an increase in acetylcholine levels in the brain. This makes it a potential candidate for the treatment of Alzheimer's disease. However, one limitation of this compound is its affinity for dopamine receptors, which can potentially lead to unwanted side effects in patients with Parkinson's disease.
Future Directions
There are several future directions for the research of N-(3-chlorophenyl)-4-(1,3-dioxolan-2-yl)piperidine-1-carboxamide. One potential direction is the development of more potent and selective inhibitors of acetylcholinesterase. Another direction is the investigation of the potential use of this compound in the treatment of other diseases such as schizophrenia. Additionally, the development of new delivery methods for this compound could potentially improve its efficacy and reduce its side effects.
Synthesis Methods
The synthesis of N-(3-chlorophenyl)-4-(1,3-dioxolan-2-yl)piperidine-1-carboxamide involves the reaction of 3-chloroaniline with 2,2-dimethoxypropane and sodium hydride to obtain 3-chloro-N-(2,2-dimethoxyethyl)aniline. This intermediate is then reacted with piperidine-4-carboxylic acid to obtain the final compound, this compound. The synthesis of this compound has been reported in various scientific journals.
Scientific Research Applications
N-(3-chlorophenyl)-4-(1,3-dioxolan-2-yl)piperidine-1-carboxamide has been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have an inhibitory effect on acetylcholinesterase, which is an enzyme that is involved in the breakdown of acetylcholine in the brain. This inhibition can lead to an increase in acetylcholine levels, which can improve cognitive function in patients with Alzheimer's disease.
Properties
IUPAC Name |
N-(3-chlorophenyl)-4-(1,3-dioxolan-2-yl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O3/c16-12-2-1-3-13(10-12)17-15(19)18-6-4-11(5-7-18)14-20-8-9-21-14/h1-3,10-11,14H,4-9H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDJZDHZJUCYZOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2OCCO2)C(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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